5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone

• CAS No.: 59326-07-7
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol
• IUPAC Name: 5-methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone
• InChI: InChI=1S/C15H16O5/c1-20-10-4-2-3-7-11(10)15(19)13-9(17)6-5-8(16)12(13)14(7)18/h7,10-11H,2-6H2,1H3
• InChI Key: GYNVQGPZOAOXOT-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCC2C1C(=O)C3=C(C2=O)C(=O)CCC3=O

Description

5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone is a complex organic compound with a unique structure that includes multiple fused rings and methoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. Specific details on the synthetic routes and reaction conditions are often proprietary and vary depending on the desired purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of high-pressure reactors and specialized catalysts to ensure efficient and cost-effective production. The exact methods can vary based on the manufacturer and the intended application of the compound.

Chemical Reactions Analysis

Types of Reactions

5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce alcohols or hydrocarbons.

Scientific Research Applications

5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone has several scientific research applications:

Chemistry: Used as a precursor or intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition or activation, modulation of signaling pathways, and changes in gene expression. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Anthracene Derivatives: Compounds with similar fused ring structures but different functional groups.

Quinones: Compounds that can be formed through the oxidation of 5-Methoxy-2,3,5,6,7,8,8a,10a-octahydroanthracene-1,4,9,10-tetrone.

Hydrocarbons: Reduced forms of the compound that lack oxygen-containing functional groups.

Uniqueness

This compound is unique due to its specific combination of fused rings and methoxy groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications.